Cas no 194490-23-8 (6-methyl-1H-Indole-3-carbonitrile)

6-methyl-1H-Indole-3-carbonitrile structure
194490-23-8 structure
Product Name:6-methyl-1H-Indole-3-carbonitrile
CAS No:194490-23-8
MF:C10H8N2
MW:156.183921813965
CID:908127
PubChem ID:19603804
Update Time:2025-04-19

6-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-1H-Indole-3-carbonitrile
    • 3-cyano-6-methylindole
    • 1H-INDOLE-3-CARBONITRILE, 6-METHYL-
    • 1H-Indole-3-carbonitrile,6-methyl-(9CI)
    • AKOS006287552
    • SCHEMBL6600237
    • DTXSID30598985
    • OGMHRPVTVFRXGB-UHFFFAOYSA-N
    • 194490-23-8
    • DB-114009
    • Inchi: 1S/C10H8N2/c1-7-2-3-9-8(5-11)6-12-10(9)4-7/h2-4,6,12H,1H3
    • InChI Key: OGMHRPVTVFRXGB-UHFFFAOYSA-N
    • SMILES: N1C=C(C#N)C2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 156.06900
  • Monoisotopic Mass: 156.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • PSA: 39.58000
  • LogP: 2.34798
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